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Compound of Interest

Compound Name: Chloridazon

Cat. No.: B030800

A Comparative Toxicological Analysis of Chloridazon and its Primary Metabolite, Desphenyl-
chloridazon

This guide provides a detailed comparison of the toxicological profiles of the herbicide
Chloridazon and its principal environmental metabolite, desphenyl-chloridazon. The
information is intended for researchers, scientists, and professionals in drug development and
environmental science, offering a concise overview supported by experimental data.

Overview

Chloridazon is a selective pyridazinone herbicide used for controlling broad-leaved weeds,
primarily in sugar beet cultivation.[1][2] In the environment, it degrades to form metabolites,
most notably desphenyl-chloridazon.[2][3][4] This metabolite is frequently detected in surface
and groundwater, often at higher concentrations and with greater persistence than the parent
compound, raising concerns about its environmental and health impacts.[3][5][6][7][8]

Comparative Toxicity Data

The available data indicates that desphenyl-chloridazon exhibits a higher acute and chronic
toxicity profile in certain organisms compared to its parent compound, Chloridazon.

Mammalian Toxicity

Quantitative data on mammalian toxicity highlights a significant difference in acute oral toxicity
between the two compounds.
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. . Classificati
Compound Species Endpoint Value Reference
on
Chloridazon Acute Oral o
) Rat (male) 3025 mg/kg Low Toxicity [1]
(Technical) LD50
Acute Oral o
Rat (female) 2290 mg/kg Low Toxicity [1]
LD50
13-week 20.7-23.5
Rat - [1]
NOEL mg/kg bw/day
Desphenyl- Acute Oral Harmful if
] Rat (ATE) 500 mg/kg [9]
chloridazon LD50 swallowed
) o Causes skin
- Skin Irritation - S [9]
irritation
Causes
- Eye Irritation - serious eye 9]
irritation
] May cause
Skin ]
- o - an allergic 9]
Sensitization

skin reaction

LD50: Lethal Dose, 50%; NOEL:

Ecotoxicity

No-Observed-Effect Level; ATE: Acute Toxicity Estimate.

Studies on aquatic invertebrates, such as the signal crayfish (Pacifastacus leniusculus), have

demonstrated that desphenyl-chloridazon can induce more significant and varied adverse

effects at environmentally relevant concentrations than Chloridazon.
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] Concentrati ] Observed
Compound Organism Duration Reference
on Effects
Increased
CAT, GSH,
_ GLU, LACT,
) Signal
Chloridazon ] 2.7 pg/L 30 days ALT, AST; [10][11]
Crayfish _
Histopatholog
ical
alterations.
Increased
0.45 pg/L 30 days CAT and [10][11]
GSH levels.
Increased
CAT, GSH,
GLU, LACT,
ALT, AST,
NH3, Ca;
, Lipid
Desphenyl- Signal o
] ] 2.7 pg/L 30 days peroxidation [10][11]
chloridazon Crayfish
(TBARS);
More
frequent
histopathologi
cal
alterations.
0.45 pg/L 30 days Increased [10][11]
CAT, GSH,
GLU, LACT,
ALT, AST,
NH3, Ca;
Lipid
peroxidation
(TBARS);
Histopatholog
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ical

alterations.

CAT: Catalase; GSH: Glutathione; GLU: Glucose; LACT: Lactate; ALT: Alanine
Aminotransferase; AST: Aspartate Aminotransferase; TBARS: Thiobarbituric Acid Reactive
Substances (marker for lipid peroxidation).

Signaling Pathways and Experimental Workflows
Metabolic Degradation of Chloridazon

Chloridazon undergoes degradation in the environment, primarily through microbial action,
which cleaves the phenyl group to form the more persistent and mobile desphenyl-

chloridazon.

Microbial Degradation
Chloridazon (Cleavage of Phenyl Group) Desphenyl-chloridazon

Click to download full resolution via product page

Caption: Metabolic pathway of Chloridazon to desphenyl-chloridazon.

Experimental Workflow for Aquatic Ecotoxicity
Assessment

The following diagram illustrates a typical workflow for assessing the chronic toxicity of
chemical compounds on aquatic organisms, as exemplified by the studies on signal crayfish.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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